1-(beta-sec-Butyl-5-chloro-2-ethoxyphenethyl)piperidine

• CAS No.: 29122-60-9
• Molecular Formula: C19H30ClNO
• Molecular Weight: 323.9 g/mol
• IUPAC Name: 1-[2-(5-chloro-2-ethoxyphenyl)-3-methylpentyl]piperidine
• InChI: InChI=1S/C19H30ClNO/c1-4-15(3)18(14-21-11-7-6-8-12-21)17-13-16(20)9-10-19(17)22-5-2/h9-10,13,15,18H,4-8,11-12,14H2,1-3H3
• InChI Key: ZVBWFFQRJPHKFY-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)C(CN1CCCCC1)C2=C(C=CC(=C2)Cl)OCC

Description

1-[2-(5-chloro-2-ethoxyphenyl)-3-methylpentyl]piperidine is a chemical compound with a complex structure that includes a piperidine ring substituted with a 5-chloro-2-ethoxyphenyl group and a 3-methylpentyl chain

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-[2-(5-chloro-2-ethoxyphenyl)-3-methylpentyl]piperidine typically involves multiple steps, starting with the preparation of the key intermediates. One common synthetic route involves the following steps:

Preparation of 5-chloro-2-ethoxybenzene: This intermediate can be synthesized by the ethoxylation of 5-chlorophenol using ethyl iodide in the presence of a base such as potassium carbonate.

Formation of 3-methylpentyl bromide: This can be achieved by the bromination of 3-methylpentanol using phosphorus tribromide.

Coupling Reaction: The final step involves the coupling of 5-chloro-2-ethoxybenzene with 3-methylpentyl bromide in the presence of a piperidine ring, typically using a palladium-catalyzed cross-coupling reaction.

Industrial Production Methods

Industrial production of 1-[2-(5-chloro-2-ethoxyphenyl)-3-methylpentyl]piperidine may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimization of reaction conditions can enhance the efficiency and yield of the compound.